1-Bromo-4-fluorobenzene
Overview
Description
1-Bromo-4-fluorobenzene, also known as 4-Bromofluorobenzene or p-Bromofluorobenzene, is a mixed aryl halide with the formula C6H4BrF. It is a derivative of benzene, with a bromine atom bonded para to a fluorine atom . It is a colorless liquid of low acute toxicity .
Synthesis Analysis
4-Fluorobromobenzene is synthesized via bromination of fluorobenzene in the presence of a Lewis acid catalyst such as iron (III) bromide or aluminium tribromide .Molecular Structure Analysis
The molecular structure of 1-Bromo-4-fluorobenzene is planar . The chemical formula is C6H4BrF and the molar mass is 175.00 g·mol−1 .Chemical Reactions Analysis
4-Bromofluorobenzene is a standard substrate for cross-coupling reactions . It forms a Grignard reagent used in the synthesis of 4-fluorophenyl containing compounds .Physical And Chemical Properties Analysis
1-Bromo-4-fluorobenzene is insoluble in water . It has a melting point of -16 °C and a boiling point of 150 °C . The density is 1.593 g/mL at 25 °C .Scientific Research Applications
Pharmaceutical Synthesis
1-Bromo-4-fluorobenzene is used as an intermediate in the synthesis of atypical antipsychotic agents, which are medications used to treat psychiatric conditions such as schizophrenia and bipolar disorder .
Suzuki-Miyaura Coupling
This compound is commonly utilized in the Suzuki-Miyaura coupling reaction, a widely-used method to form carbon-carbon bonds, which is fundamental in the creation of complex organic molecules .
Environmental Analysis
4-Bromofluorobenzene is employed in environmental testing to analyze contamination levels and study pollutant behaviors .
Food and Beverage Testing
It is also used in the food and beverage industry for quality control and to ensure compliance with safety standards .
Forensic Science
In forensics, 1-Bromo-4-fluorobenzene can be used for trace analysis and other investigative applications .
Petrochemical Research
The compound finds applications in petrochemical research, where it may be used to study fuel compositions and additives .
Mechanism of Action
Target of Action
1-Bromo-4-fluorobenzene, also known as 4-Bromofluorobenzene, is a mixed aryl halide . It is primarily used as a substrate in cross-coupling reactions . The primary targets of this compound are the reactants involved in these reactions .
Mode of Action
The compound interacts with its targets through a process known as the Suzuki-Miyaura coupling reaction . This reaction is a type of palladium-catalyzed cross-coupling reaction, which forms carbon-carbon bonds .
Biochemical Pathways
The Suzuki-Miyaura coupling reaction is a key biochemical pathway affected by 1-Bromo-4-fluorobenzene . This reaction is used in the synthesis of various organic compounds, including pharmaceuticals and agrochemicals .
Pharmacokinetics
Given its use as a chemical intermediate, it is likely that its bioavailability is influenced by the specific conditions of the chemical reactions in which it is used .
Result of Action
The primary result of the action of 1-Bromo-4-fluorobenzene is the formation of carbon-carbon bonds through the Suzuki-Miyaura coupling reaction . This enables the synthesis of a wide range of organic compounds, including pharmaceuticals and agrochemicals .
Safety and Hazards
Future Directions
1-Bromo-4-fluorobenzene has uses as a precursor to some pharmaceuticals, as an agrochemical intermediate, and in organic synthesis . It is regarded by the Toxic Substances Control Act as a high production volume chemical, that is, a chemical that about 500 tonnes per year is either produced in or imported to the United States .
properties
IUPAC Name |
1-bromo-4-fluorobenzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H4BrF/c7-5-1-3-6(8)4-2-5/h1-4H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AITNMTXHTIIIBB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1F)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H4BrF |
Source
|
| Record name | 1-BROMO-4-FLUOROBENZENE | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/19906 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID4027153 |
Source
|
| Record name | 1-Bromo-4-fluorobenzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID4027153 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
175.00 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
1-bromo-4-fluorobenzene is a colorless liquid. (NTP, 1992), Colorless to slightly yellow liquid; [NTP] Colorless liquid with an aromatic odor; [Alfa Aesar MSDS] |
Source
|
| Record name | 1-BROMO-4-FLUOROBENZENE | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/19906 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
| Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
| Record name | p-Bromofluorobenzene | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
| URL | https://haz-map.com/Agents/16377 | |
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Boiling Point |
306 °F at 764 mmHg (NTP, 1992) |
Source
|
| Record name | 1-BROMO-4-FLUOROBENZENE | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/19906 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Flash Point |
140 °F (NTP, 1992) |
Source
|
| Record name | 1-BROMO-4-FLUOROBENZENE | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/19906 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Density |
1.4946 at 68 °F (NTP, 1992) - Denser than water; will sink |
Source
|
| Record name | 1-BROMO-4-FLUOROBENZENE | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/19906 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Vapor Pressure |
2.84 [mmHg] |
Source
|
| Record name | p-Bromofluorobenzene | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
| URL | https://haz-map.com/Agents/16377 | |
| Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
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Product Name |
1-Bromo-4-fluorobenzene | |
CAS RN |
460-00-4 |
Source
|
| Record name | 1-BROMO-4-FLUOROBENZENE | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/19906 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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| Record name | 1-Bromo-4-fluorobenzene | |
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| Record name | 1-Bromo-4-fluorobenzene | |
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| Record name | 4-Bromofluorobenzene | |
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| Record name | 4-Bromofluorobenzene | |
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| Record name | Benzene, 1-bromo-4-fluoro- | |
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| Record name | 1-Bromo-4-fluorobenzene | |
| Source | EPA DSSTox | |
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| Record name | 1-bromo-4-fluorobenzene | |
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| Record name | 1-BROMO-4-FLUOROBENZENE | |
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Melting Point |
18 °F (NTP, 1992) |
Source
|
| Record name | 1-BROMO-4-FLUOROBENZENE | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/19906 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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